Cas no 1807227-08-2 (2,5-Bis(trifluoromethyl)-3-nitrobenzyl alcohol)

• Product Name: 2,5-Bis(trifluoromethyl)-3-nitrobenzyl alcohol
• CAS No: 1807227-08-2
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4963364
• Update Time: 2025-05-22

2,5-Bis(trifluoromethyl)-3-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-nitrobenzyl alcohol

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)5-1-4(3-17)7(9(13,14)15)6(2-5)16(18)19/h1-2,17H,3H2
• InChI Key： CPWLSUQLAQNFBO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CC=1CO)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 289.01736199 g/mol
• Monoisotopic Mass: 289.01736199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66
• Molecular Weight: 289.13

Additional information on 2,5-Bis(trifluoromethyl)-3-nitrobenzyl alcohol

Introduction to 2,5-Bis(trifluoromethyl)-3-nitrobenzyl Alcohol (CAS No. 1807227-08-2)

2,5-Bis(trifluoromethyl)-3-nitrobenzyl alcohol, also known by its CAS registry number CAS No. 1807227-08-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 2 and 5 positions and a nitro group at the 3 position, along with a hydroxymethyl group attached to the benzene ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 2,5-Bis(trifluoromethyl)-3-nitrobenzyl alcohol involves a series of carefully controlled reactions, often utilizing advanced catalytic systems and precise reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient pathways for the preparation of this compound, leveraging techniques such as directed metalation and cross-coupling reactions. These methods not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing processes.

One of the most notable features of cas no 1807227-08-2 is its versatility in chemical reactivity. The trifluoromethyl groups are known for their electron-withdrawing effects, which can significantly influence the electronic properties of the benzene ring. This makes the compound an excellent candidate for various electrophilic substitution reactions, such as nucleophilic aromatic substitution and Friedel-Crafts alkylation or acylation. Additionally, the hydroxymethyl group provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored properties.

In terms of applications, cas no 1807227-08-2 has found utility in drug discovery research, where it serves as a valuable intermediate in the synthesis of bioactive compounds. Its structure is particularly appealing for designing molecules with high metabolic stability and bioavailability due to the presence of trifluoromethyl groups, which are known to confer resistance to enzymatic degradation. Recent studies have highlighted its potential in developing novel therapeutics targeting various disease states, including cancer and inflammatory disorders.

Beyond pharmaceuticals, cas no 1807227-08-2 also plays a role in materials science, particularly in the development of advanced polymers and coatings. The nitro group present in its structure can act as a reactive site for polymerization reactions, leading to materials with enhanced mechanical and thermal properties. Furthermore, its fluorinated nature contributes to improved chemical resistance and durability under harsh environmental conditions.

The study of cas no 1807227-08-2 has been significantly advanced by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools allow for precise characterization of the compound's molecular structure and provide insights into its stereochemical properties. Recent research has also focused on understanding its interaction with biological systems at a molecular level, utilizing computational modeling techniques to predict binding affinities and pharmacokinetic profiles.

In conclusion, cas no 1807227-08-2, or cas no:1807227-08-2, stands as a prime example of how sophisticated organic compounds can be harnessed for diverse applications across multiple disciplines. Its unique combination of substituents offers unparalleled opportunities for chemical innovation, making it an indispensable tool in contemporary research and development efforts.